Cas no 1060810-36-7 (5-Chloro-2-methoxy-pyridine-4-carbaldehyde)

• Product Name: 5-Chloro-2-methoxy-pyridine-4-carbaldehyde
• CAS No: 1060810-36-7
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD11856042
• CID: 1083384
• PubChem ID: 72211736
• Update Time: 2025-11-01

5-Chloro-2-methoxy-pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-methoxyisonicotinaldehyde
• 5-Chloro-2-methoxy-pyridine-4-carbaldehyde
• 5-chloro-2-methoxypyridine-4-carbaldehyde
• AKOS022181442
• A895883
• Z1255416593
• 5-Chloro-2-methoxy-4-pyridinecarboxaldehyde
• MFCD11856042
• 1060810-36-7
• CS-0044868
• EN300-1725360
• 5-CHLORO-2-METHOXYPYRIDINE-4-CARBOXALDEHYDE
• DTXSID701264454
• AB64857
• DB-358861

• MDL： MFCD11856042
• Inchi： 1S/C7H6ClNO2/c1-11-7-2-5(4-10)6(8)3-9-7/h2-4H,1H3
• InChI Key： LWEZPNUSAGRBAV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1C=O)OC

Computed Properties

• Exact Mass: 171.0087061g/mol
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 5-Chloro-2-methoxy-pyridine-4-carbaldehyde

5-Chloro-2-methoxy-pyridine-4-carbaldehyde (CAS No. 1060810-36-7)

5-Chloro-2-methoxy-pyridine-4-carbaldehyde, also known by its CAS registry number CAS No. 1060810-36-7, is a heterocyclic aromatic compound with significant applications in the fields of organic synthesis, pharmaceutical chemistry, and material science. This compound is characterized by its pyridine ring substituted with a chlorine atom at position 5, a methoxy group at position 2, and an aldehyde group at position 4. The combination of these functional groups makes it a versatile building block for various chemical transformations and molecular constructions.

The synthesis of 5-Chloro-2-methoxy-pyridine-4-carbaldehyde typically involves multi-step reactions, often starting from pyridine derivatives. The introduction of the aldehyde group at position 4 is a critical step, as it enables further functionalization through reactions such as condensation, oxidation, or coupling. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making this compound more accessible for large-scale production and research purposes.

In terms of applications, 5-Chloro-2-methoxy-pyridine-4-carbaldehyde has been extensively studied for its potential in drug discovery. Its unique structure allows for the formation of bioactive molecules with promising therapeutic properties. For instance, researchers have explored its role in the development of anti-inflammatory agents, where the aldehyde group plays a crucial role in modulating the compound's pharmacokinetic properties. Additionally, the methoxy group at position 2 contributes to enhanced solubility and stability, making it an ideal candidate for drug delivery systems.

Another area where this compound has shown remarkable potential is in the field of material science. The pyridine ring's aromaticity and electron-withdrawing substituents make it suitable for use in organic electronics. Recent studies have demonstrated its ability to act as a precursor for the synthesis of conductive polymers and organic semiconductors. These materials are expected to find applications in flexible electronics, sensors, and energy storage devices.

The environmental impact of 5-Chloro-2-methoxy-pyridine-4-carbaldehyde has also been a topic of interest among researchers. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, which is essential for its safe disposal and industrial use. Furthermore, its low toxicity profile makes it a preferable choice over other chlorinated aromatic compounds in certain industrial processes.

In conclusion, 5-Chloro-2-methoxy-pyridine-4-carbaldehyde (CAS No. 1060810-36-7) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an invaluable tool for researchers and industries alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing modern science and technology.